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Compound of Interest

Compound Name:
2,2-Bis(hydroxymethyl)butanoic

acid

Cat. No.: B159916 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the handling and disposal of 2,2-Bis(hydroxymethyl)butanoic acid (CAS No.

10097-02-6), ensuring operational integrity and personnel safety.

Hazard Identification and Classification
2,2-Bis(hydroxymethyl)butanoic acid is classified as causing skin and serious eye irritation.

[1][2] It may also be harmful to aquatic life with long-lasting effects.[1][3]

GHS Hazard Statements:

H315: Causes skin irritation[1]

H318: Causes serious eye damage[2][4][5]

H319: Causes serious eye irritation[1]

H412: Harmful to aquatic life with long lasting effects[1][4][5]

Signal Word: Danger[2][4][5]
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Hazard Class Hazard Category

Skin Corrosion/Irritation Category 2[1]

Serious Eye Damage/Eye Irritation Category 1[2] / Category 2[1]

Hazardous to the Aquatic Environment, Long-

term Hazard
Category 3[1][4]

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is critical to minimize exposure risk.

Body Part Recommended Protection Rationale

Eyes/Face

Chemical safety goggles or a

face shield worn over goggles.

[6]

To protect from splashes that

can cause serious eye

damage.[6]

Hands
Chemical-resistant gloves

(e.g., Neoprene or Nitrile).[6]

To prevent skin irritation and

burns from direct contact.[6]

Body
A buttoned, knee-length

laboratory coat.[6]

To protect skin and personal

clothing from spills.[6]

Respiratory

Use in a well-ventilated area. A

dust mask (type N95 or

equivalent) is recommended,

especially when handling the

powder form.[4][5]

To avoid inhalation of dust or

aerosols.[7]

Feet Closed-toe shoes.[6]
To protect from accidental

spills.[6]

Operational and Handling Plan
Engineering Controls:

Handle this chemical in a well-ventilated area, preferably within a chemical fume hood to

minimize the formation and inhalation of dust and aerosols.[6]
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Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[1][7]

Wash hands thoroughly after handling.[1][7][8]

Do not eat, drink, or smoke in the handling area.[8]

Remove contaminated clothing and wash it before reuse.[7][8]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[7]

Recommended long-term storage temperature is -20°C, and short-term is 2-8°C.[7]

First-Aid Measures
Immediate action is crucial in the event of exposure.

Exposure Route First-Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if discomfort persists.[7][8]

Skin Contact

Immediately flush the affected area with copious

amounts of water for 15-20 minutes.[8] Remove

contaminated clothing. Seek immediate medical

attention.[7][8]

Eye Contact

Immediately rinse the eyes with large amounts

of water for at least 15-20 minutes, making sure

to separate the eyelids.[7][8] Remove contact

lenses if present and easy to do so.[8] Seek

immediate medical attention.[7][8]

Ingestion

Do NOT induce vomiting.[7][8] Wash out the

mouth with water. Seek immediate medical

attention.[7]
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Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Treatment Methods:

Dispose of the product and its container in accordance with local, regional, and national

regulations.[1]

The product should not be disposed of with household garbage.[8] Do not allow the product

to enter drains.[7]

For disposal, entrust it to a licensed waste disposal company.[1]

Contaminated Packaging:

Dispose of contaminated packaging in the same manner as the product itself.[1]

Accidental Release Measures
In the event of a spill, follow these procedural steps to ensure safety and containment.
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Chemical Spill Response for 2,2-Bis(hydroxymethyl)butanoic acid

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Collect Spilled Material
(Sweep or shovel into a suitable container)

Decontaminate Spill Area

Dispose of Waste
(Follow hazardous waste protocols)

Report the Incident

Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 2,2-Bis(hydroxymethyl)butanoic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b159916?utm_src=pdf-body-img
https://www.benchchem.com/product/b159916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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